N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide

• IUPAC Name: N-[(E)-3-(diethylamino)-1-(2-ethoxyphenyl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C22H26N2O3/c1-4-24(5-2)22(26)19(23-21(25)17-12-8-7-9-13-17)16-18-14-10-11-15-20(18)27-6-3/h7-16H,4-6H2,1-3H3,(H,23,25)/b19-16+
• InChI Key: TZRJFNIKNRRQCO-KNTRCKAVSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=CC1=CC=CC=C1OCC)NC(=O)C2=CC=CC=C2
• Isomeric SMILES: CCN(CC)C(=O)/C(=C\C1=CC=CC=C1OCC)/NC(=O)C2=CC=CC=C2
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide, also known as DEAB, is a chemical compound that has been widely used in scientific research for its ability to inhibit the activity of the enzyme ALDH1A1. This enzyme is involved in the metabolism of retinoic acid, which plays a crucial role in embryonic development and tissue differentiation. By inhibiting ALDH1A1, DEAB has been shown to affect various cellular processes, including stem cell differentiation, cancer progression, and drug resistance.

Mechanism of Action

N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide inhibits the activity of ALDH1A1 by binding to its active site and blocking the conversion of retinal to retinoic acid. Retinoic acid is a crucial signaling molecule that regulates various cellular processes, including cell differentiation and proliferation. By inhibiting the activity of ALDH1A1, N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide reduces the levels of retinoic acid, leading to the modulation of various cellular processes.
Biochemical and Physiological Effects:
N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide has been shown to affect various cellular processes, including stem cell differentiation, cancer progression, and drug resistance. In stem cells, N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide has been shown to inhibit the differentiation of neural crest cells and induce the differentiation of mesenchymal stem cells. In cancer cells, N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide has been shown to reduce cell proliferation, induce cell differentiation, and sensitize cells to chemotherapy. N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide has also been shown to modulate the immune response by affecting the differentiation of T cells.

Advantages and Limitations for Lab Experiments

N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide is a useful tool for studying the role of ALDH1A1 in various cellular processes. Its specificity for ALDH1A1 allows for the selective inhibition of this enzyme, without affecting other ALDH isoforms. However, N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide has some limitations for lab experiments. Its solubility in aqueous solutions is limited, which can affect its bioavailability and efficacy. In addition, the use of N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide in vivo can be challenging due to its toxicity and potential off-target effects.

Future Directions

N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide has potential applications in various fields, including cancer research, stem cell biology, and immunology. Future studies could focus on improving the solubility and bioavailability of N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide, as well as developing more selective and potent ALDH1A1 inhibitors. In addition, the role of ALDH1A1 in other cellular processes, such as metabolism and oxidative stress, could be further explored. Finally, the use of N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide in combination with other drugs or therapies could be investigated to enhance its efficacy and reduce potential side effects.

Scientific Research Applications

N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide has been extensively used in scientific research as an ALDH1A1 inhibitor. ALDH1A1 is overexpressed in various cancer types, including breast, lung, and ovarian cancer, and has been shown to play a role in cancer stem cell maintenance and drug resistance. By inhibiting ALDH1A1, N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide has been shown to reduce cancer cell proliferation, induce cell differentiation, and sensitize cancer cells to chemotherapy. N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide has also been used to study the role of ALDH1A1 in stem cell differentiation, particularly in the development of the nervous system. In addition, N-[1-[(diethylamino)carbonyl]-2-(2-ethoxyphenyl)vinyl]benzamide has been shown to modulate the immune response by affecting the differentiation of T cells.